![molecular formula C15H17N3O3 B2392746 2,4-dimethoxy-N-((6-methylpyrimidin-4-yl)methyl)benzamide CAS No. 2189500-15-8](/img/structure/B2392746.png)
2,4-dimethoxy-N-((6-methylpyrimidin-4-yl)methyl)benzamide
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Description
2,4-dimethoxy-N-((6-methylpyrimidin-4-yl)methyl)benzamide, also known as DMMPB, is a chemical compound that has been studied for its potential use in scientific research. This compound has been shown to have a variety of biochemical and physiological effects, making it a valuable tool for researchers in a number of different fields.
Scientific Research Applications
- Researchers have investigated the antioxidant potential of this compound. In vitro studies have shown that it possesses total antioxidant activity, free radical scavenging ability, and metal chelating properties . These properties make it relevant for potential therapeutic applications in oxidative stress-related diseases.
- The synthesized benzamide derivatives were tested for in vitro antibacterial activity against both gram-positive and gram-negative bacteria. Some of these compounds exhibited inhibitory effects against bacterial growth . This finding suggests that the compound could be explored further as a potential antibacterial agent.
- Benzamides, including this compound, have been used in drug discovery due to their diverse pharmacological activities. Their roles range from anti-tumor and anti-inflammatory effects to potential treatments for hyperactivity, hypercholesterolemia, and cancer .
- Beyond medicine, benzamides find applications in various industrial sectors. These include plastics, rubber, paper, and agriculture . The compound’s unique structure may contribute to material science or other industrial processes.
- Amides, such as benzamides, are structural components found in biological molecules and proteins. Understanding their interactions and effects on biological systems could lead to novel insights in biochemistry and molecular biology .
- Benzamides are prevalent in natural products. Researchers can explore the synthesis of related compounds to understand their biological activities and potential applications .
Antioxidant Activity
Antibacterial Properties
Drug Discovery
Industrial Applications
Biological Molecules and Proteins
Natural Product Synthesis
properties
IUPAC Name |
2,4-dimethoxy-N-[(6-methylpyrimidin-4-yl)methyl]benzamide |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H17N3O3/c1-10-6-11(18-9-17-10)8-16-15(19)13-5-4-12(20-2)7-14(13)21-3/h4-7,9H,8H2,1-3H3,(H,16,19) |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
VTMJKGROOMYSEF-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=NC=N1)CNC(=O)C2=C(C=C(C=C2)OC)OC |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H17N3O3 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
287.31 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
2,4-dimethoxy-N-[(6-methylpyrimidin-4-yl)methyl]benzamide |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.